Cas no 2171942-75-7 (3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2171942-75-7
• MF: C₂₅H₂₁BrN₂O₅
• MW: 509.348645925522
• CID: 5894045
• PubChem ID: 165516223
• Update Time: 2025-10-19

3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• EN300-1515267
• 3-bromo-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• 2171942-75-7

• Inchi： 1S/C25H21BrN2O5/c26-21-11-5-10-19(24(30)31)23(21)28-22(29)12-13-27-25(32)33-14-20-17-8-3-1-6-15(17)16-7-2-4-9-18(16)20/h1-11,20H,12-14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KTQNTVCFLMOUMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 508.06338g/mol
• Monoisotopic Mass: 508.06338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

Introduction to 3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171942-75-7)

3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171942-75-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, an amino group, and a protective methoxycarbonyl (Moc) moiety. The presence of a bromine atom at the 3-position and a fluorenylmethoxycarbonyl group further enhances its potential as a versatile intermediate in synthetic chemistry and drug development.

The structural design of 3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid is meticulously crafted to optimize its reactivity and biological activity. The benzoic acid moiety is a well-known pharmacophore that contributes to the compound's solubility and binding affinity to biological targets. The amino group, when protected as a methoxycarbonyl derivative, ensures stability during synthetic procedures while maintaining the potential for further functionalization. The fluorenylmethoxycarbonyl group not only provides additional stability but also serves as a handle for conjugation with other biomolecules, making it an invaluable tool in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. 3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid has emerged as a promising candidate due to its unique structural features. The bromine atom at the 3-position of the benzoic acid ring allows for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce aryl groups into complex molecules. This reactivity makes it an excellent scaffold for generating libraries of analogs for high-throughput screening.

One of the most compelling aspects of 3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid is its potential as a precursor for the synthesis of biologically active molecules. For instance, the presence of both an amino group and a carboxylic acid group provides multiple points of modification. The amino group can be deprotected under mild acidic conditions to reveal a free amine, which can then be coupled to carboxylic acids or heterocycles via amide bond formation. This flexibility allows chemists to tailor the compound's properties for specific applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorenylmethoxycarbonyl group in 3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid contributes to these desirable characteristics by increasing lipophilicity while maintaining solubility. This balance is crucial for achieving optimal bioavailability and target engagement. Furthermore, the benzoic acid core is known to interact with various biological receptors, making this compound a potential lead for developing small-molecule inhibitors or activators.

The synthesis of 3-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid involves multiple steps that showcase advanced synthetic methodologies. The introduction of the bromine atom at the 3-position can be achieved through electrophilic aromatic substitution reactions using brominating agents such as N-bromosuccinimide (NBS). Subsequent functionalization at the 2-position typically involves nucleophilic aromatic substitution or directed ortho-metalation strategies, depending on the desired substitution pattern. The protection and deprotection of the amino group are critical steps that require careful optimization to ensure high yields and purity.

The methoxycarbonylation step is another key aspect of synthesizing this compound. This transformation is commonly achieved using reagents such as diethyl oxalate or diisopropyl oxalate in conjunction with bases like sodium ethoxide or potassium carbonate. The fluorenylmethoxycarbonyl group provides additional stability during these reactions, ensuring that the intermediate remains intact until further functionalization is desired. Once synthesized, 3-bromo-2-3-({(9H-fluoren-9-y lmethoxycarbonyl}amino)propanamidobenzoic acid can be used as a building block for more complex molecules through various coupling reactions.

In drug discovery pipelines, compounds like 3-bromo -2 -3 -({( 9 H -fluore n -9 -y l)m eth oxy carb on y l }a min o )pr o p ana midob en zo ic ac id are often screened for their ability to interact with specific protein targets. For example, modifications at the benzoic acid core can alter binding affinities to enzymes or receptors involved in disease pathways. The fluorenylmethoxycarbonyl group can also be used to link this compound to peptides or other biomolecules via click chemistry reactions, such as those involving azides and alkynes. This approach has been successfully employed in developing targeted therapeutics that combine multiple functionalities into a single molecule.

The versatility of 3-bromo -2 -3 -({( 9 H -fluore n -9 -y l)m eth oxy carb on y l }a min o )pr o p ana midob en zo ic ac id extends beyond its use as an intermediate in drug synthesis; it also finds applications in materials science and chemical biology. For instance, its fluorescence properties can be exploited in fluorescent probes for cellular imaging studies. Additionally, its ability to undergo selective modifications makes it an excellent candidate for studying reaction mechanisms and developing new synthetic strategies.

As research continues to uncover new therapeutic targets and disease mechanisms, compounds like 3-bromo -2 -3 -({( 9 H -fluore n -9 -y l)m eth oxy carb on y l }a min o )pr o p ana midob en zo ic ac id will play an increasingly important role in pharmaceutical development. Their unique structural features offer chemists unparalleled opportunities to design molecules with tailored properties for treating complex diseases. By leveraging advanced synthetic techniques and understanding their biological interactions, researchers can harness this compound's potential to advance both academic research and clinical applications.